Cas no 2309781-41-5 (2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide)

2-Oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide is a heterocyclic compound featuring a fused imidazolidine and oxane ring system with a thiophene substituent. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the thiophene moiety enhances electronic characteristics, while the oxane ring contributes to conformational stability. Its carboxamide functionality offers potential for further derivatization, enabling applications in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The compound's balanced lipophilicity and molecular rigidity may improve bioavailability, making it suitable for lead optimization in medicinal chemistry. Its synthetic versatility allows for selective modifications to fine-tune pharmacological activity.
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide structure
2309781-41-5 structure
Product Name:2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
CAS No:2309781-41-5
MF:C14H19N3O3S
MW:309.38396191597
CID:5762520
PubChem ID:132372301
Update Time:2025-05-26

2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS040705096
    • F6571-6512
    • 2-oxo-N-[(4-thiophen-3-yloxan-4-yl)methyl]imidazolidine-1-carboxamide
    • 2309781-41-5
    • 2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
    • 2-oxo-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)imidazolidine-1-carboxamide
    • Inchi: 1S/C14H19N3O3S/c18-12-15-4-5-17(12)13(19)16-10-14(2-6-20-7-3-14)11-1-8-21-9-11/h1,8-9H,2-7,10H2,(H,15,18)(H,16,19)
    • InChI Key: RQPZESVSMBQHQL-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1(CNC(N2C(NCC2)=O)=O)CCOCC1

Computed Properties

  • Exact Mass: 309.11471265g/mol
  • Monoisotopic Mass: 309.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 98.9Ų

2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6571-6512-2μmol
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
2μmol
$57.0 2023-09-08
Life Chemicals
F6571-6512-5μmol
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
5μmol
$63.0 2023-09-08
Life Chemicals
F6571-6512-10μmol
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
10μmol
$69.0 2023-09-08
Life Chemicals
F6571-6512-20μmol
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
20μmol
$79.0 2023-09-08
Life Chemicals
F6571-6512-1mg
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
1mg
$54.0 2023-09-08
Life Chemicals
F6571-6512-2mg
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
2mg
$59.0 2023-09-08
Life Chemicals
F6571-6512-3mg
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
3mg
$63.0 2023-09-08
Life Chemicals
F6571-6512-4mg
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
4mg
$66.0 2023-09-08
Life Chemicals
F6571-6512-5mg
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
5mg
$69.0 2023-09-08
Life Chemicals
F6571-6512-10mg
2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide
2309781-41-5
10mg
$79.0 2023-09-08

Additional information on 2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide

Introduction to 2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide (CAS No. 2309781-41-5)

2-Oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide (CAS No. 2309781-41-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazolidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide is characterized by a central imidazolidine ring with a ketone group at the 2-position and an amide linkage to a substituted oxane ring. The thiophene moiety, attached to the oxane ring, adds a layer of complexity and contributes to the compound's pharmacological profile. The presence of these functional groups suggests that the compound may exhibit potent biological activity and could be a promising candidate for further drug development.

Recent studies have highlighted the potential of 2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a treatment for inflammatory diseases.

In another study, the compound was evaluated for its antiviral properties against several viral strains, including influenza and herpes simplex virus (HSV). The results showed that 2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide exhibited potent antiviral activity by interfering with viral replication and reducing viral load in infected cells. This finding opens up new possibilities for its use in antiviral therapy.

The anticancer potential of 2-oxo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}imidazolidine-1-carboxamide has also been explored. A preclinical study conducted on various cancer cell lines demonstrated that the compound induced apoptosis and inhibited cell proliferation, particularly in breast and lung cancer cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell survival and growth.

Beyond its therapeutic applications, 2-oxo-N-{[4-(thiophen-3-yloxan)-4-yloxan)]methyl}imidazolidine-1-carboxamide has been studied for its physicochemical properties. Its solubility, stability, and bioavailability are crucial factors that determine its suitability as a drug candidate. Research has shown that the compound exhibits good solubility in both aqueous and organic solvents, which is beneficial for formulation development. Additionally, it demonstrates favorable stability under various conditions, making it suitable for long-term storage and transportation.

The pharmacokinetic profile of 2-Oxo-N-{[4-(thiophen)-3-yloxan)-4-yloxan)]methyl}imidazolidine-carboxamide has also been investigated. Studies have revealed that it has a reasonable oral bioavailability and a favorable distribution pattern, with preferential accumulation in target tissues such as the liver and lungs. These properties are advantageous for achieving therapeutic concentrations at the site of action while minimizing systemic side effects.

In conclusion, 2-Oxo-N-{[4-(thiophen)-3-yloxan)-4-yloxan)]methyl}imidazolidine-carboxamide (CAS No. 2309781-41-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd